Cas no 1048915-68-9 (6-Imino-2-oxo-5-{[(E)-(3-phenoxyphenyl)methylidene]amino}-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile)

• Product Name: 6-Imino-2-oxo-5-{[(E)-(3-phenoxyphenyl)methylidene]amino}-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
• CAS No: 1048915-68-9
• MF: C₂₄H₁₇N₅O₂
• MW: 407.424084424973
• MDL: MFCD01567440
• CID: 5027160
• Update Time: 2026-02-28

6-Imino-2-oxo-5-{[(E)-(3-phenoxyphenyl)methylidene]amino}-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-imino-2-oxo-5-[(E)-[(3-phenoxyphenyl)methylidene]amino]-1-phenyl-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
• 6-imino-2-oxo-5-{[(E)-(3-phenoxyphenyl)methylidene]amino}-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
• 5-(1-Aza-2-(3-phenoxyphenyl)vinyl)-4-imino-2-oxo-3-phenyl-1H-1,3-diazine-6-carbonitrile
• 6-Imino-2-oxo-5-{[(E)-(3-phenoxyphenyl)methylidene]amino}-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

• MDL： MFCD01567440
• Inchi： 1S/C24H17N5O2/c25-15-21-22(23(26)29(24(30)28-21)18-9-3-1-4-10-18)27-16-17-8-7-13-20(14-17)31-19-11-5-2-6-12-19/h1-14,16H,26H2/b27-16+
• InChI Key： MZLIYEKREMWGEI-JVWAILMASA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(/C=N/C2C(C#N)=NC(N(C=2N)C2C=CC=CC=2)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 796
• XLogP3: 3.7
• Topological Polar Surface Area: 104